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Compound of Interest

Compound Name: (R)-Dtbm-segphos

Cat. No.: B3004171 Get Quote

(R)-3,5-tBu-4-MeO-SEGPHOS, commonly known as (R)-Dtbm-segphos, is a highly effective

and widely utilized chiral phosphine ligand in asymmetric catalysis. Its bulky 3,5-di-tert-butyl-4-

methoxyphenyl substituents create a unique steric and electronic environment that facilitates

high enantioselectivity in a variety of metal-catalyzed reactions. This technical guide provides

an in-depth overview of the solubility and stability of (R)-Dtbm-segphos, offering valuable

insights for researchers, scientists, and professionals in drug development.

Core Properties of (R)-Dtbm-segphos
(R)-Dtbm-segphos is typically supplied as an off-white to white powder. A summary of its key

physical and chemical properties is presented below.

Property Value

Appearance Off-white powder

Melting Point 126-128°C

Molecular Formula C₇₄H₁₀₀O₈P₂

Molecular Weight 1179.53 g/mol

CAS Number 566940-03-2

Solubility Profile
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While precise quantitative solubility data (e.g., mg/mL) is not extensively published, empirical

evidence from a range of chemical literature provides a strong qualitative understanding of its

solubility in common organic solvents. (R)-Dtbm-segphos is generally soluble in many organic

solvents but is insoluble in water.

Solvent Solubility Application Examples

Dichloromethane (CH₂Cl₂) Soluble
Used for extractions and as a

reaction solvent.[1]

Toluene Soluble
A common solvent for various

catalytic reactions.

Acetonitrile (CH₃CN) Soluble
Used in the synthesis of metal

complexes of the ligand.[1]

1,2-Dichloroethane (DCE) /

N,N-Dimethylformamide (DMF)
Soluble (in mixture)

A 1:1 mixture has been used in

palladium-catalyzed domino

reactions.

Methanol (MeOH) Used in solvent mixtures

A 7:1 mixture of CH₂Cl₂/MeOH

has been reported for

asymmetric hydrogenations.

Stability and Handling
Proper handling and storage are critical to maintaining the integrity and catalytic activity of (R)-
Dtbm-segphos. The primary degradation pathway for phosphine ligands, including (R)-Dtbm-
segphos, is oxidation of the phosphorus(III) center to a phosphorus(V) oxide.

Key Stability Factors:

Air/Oxygen: The lone pair of electrons on the phosphorus atoms makes the ligand

susceptible to oxidation. It is crucial to handle the solid and its solutions under an inert

atmosphere (e.g., nitrogen or argon).

Light: It is recommended to protect the ligand from light, suggesting potential

photosensitivity.
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Temperature: The recommended storage temperature is 2-8°C to minimize degradation over

time.

In some applications, the oxidized form, (R)-DTBM-SEGPHOS oxide, has been recovered from

reaction mixtures. This oxide can be chemically reduced to regenerate the active phosphine

ligand, offering a potential for ligand recycling.

Storage Recommendations
To ensure the longevity and performance of (R)-Dtbm-segphos, the following storage

conditions are recommended:

Atmosphere: Store under a dry, inert atmosphere such as nitrogen or argon.

Temperature: Maintain storage at 2-8°C.

Light: Keep in a light-resistant container.

Experimental Protocols
The following is a generalized protocol for the handling and use of (R)-Dtbm-segphos in a

catalytic reaction, based on established procedures. This protocol is intended as a guide and

may require optimization for specific applications.

**Preparation of a Metal-Ligand Complex (Example: [(R)-
DTBM-SEGPHOS]NiCl₂) **[1][2]
This procedure details the formation of a nickel(II) complex, illustrating a typical workflow for

handling the ligand.

Inert Atmosphere: All manipulations should be performed under an inert atmosphere (e.g.,

using a glovebox or Schlenk line techniques).

Glassware: Ensure all glassware is oven-dried and cooled under a stream of inert gas to

remove any moisture.

Charging the Reaction Vessel: To a dry round-bottomed flask equipped with a magnetic stir

bar, add (R)-Dtbm-segphos (1.0 equivalent) and the metal salt (e.g., NiCl₂, 1.0 equivalent).
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Solvent Addition: Add the desired anhydrous solvent (e.g., acetonitrile) via cannula or

syringe.

Reaction: The mixture can be stirred at room temperature or heated as required for the

complex formation. For the NiCl₂ complex, the mixture is heated to reflux for 16 hours.

Work-up and Purification: The work-up procedure will depend on the specific complex. For

the example provided, the reaction mixture is filtered through Celite to remove any insoluble

material. The filtrate is then concentrated, and the resulting solid is dissolved in a minimal

amount of a solvent like dichloromethane for further purification or use.

Visualizing Workflows and Stability Factors
To further clarify the handling and stability considerations for (R)-Dtbm-segphos, the following

diagrams are provided.
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Experimental Workflow for Using (R)-Dtbm-segphos

Preparation

Reaction

Work-up

Weigh (R)-Dtbm-segphos
(solid, under N2/Ar)

Dissolve ligand
in solvent

Use anhydrous solvent

Add metal precursor

Run reaction under
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Extraction with
organic solvents

Purification
(e.g., chromatography)
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Factors Affecting (R)-Dtbm-segphos Stability

Degradation Pathways

Protective Measures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3004171?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3004171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

